Cas no 1806330-91-5 (3-Fluoro-2,4-dimethylbenzonitrile)

3-Fluoro-2,4-dimethylbenzonitrile is a fluorinated aromatic nitrile compound with a molecular formula of C9H8FN. Its structure features a benzonitrile core substituted with a fluorine atom at the 3-position and methyl groups at the 2- and 4-positions, offering distinct electronic and steric properties. This compound is valuable as an intermediate in pharmaceutical and agrochemical synthesis, where its fluorine and nitrile functionalities enhance reactivity and selectivity in cross-coupling and nucleophilic substitution reactions. The methyl groups further contribute to its stability and lipophilicity, making it suitable for applications requiring controlled molecular modifications. Its high purity and well-defined structure ensure consistent performance in research and industrial processes.

3-Fluoro-2,4-dimethylbenzonitrile structure

1806330-91-5 structure

Product Name:3-Fluoro-2,4-dimethylbenzonitrile

CAS No:1806330-91-5

MF:C₉H₈FN

MW:149.164925575256

MDL:MFCD28794310

CID:5001911

Update Time:2026-02-27

3-Fluoro-2,4-dimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-2,4-dimethylbenzonitrile
- 2,4-Dimethyl-3-fluorobenzonitrile
- MDL： MFCD28794310
- Inchi： 1S/C9H8FN/c1-6-3-4-8(5-11)7(2)9(6)10/h3-4H,1-2H3
- InChI Key： YGTCUMULHAHWDT-UHFFFAOYSA-N
- SMILES： FC1C(C)=CC=C(C#N)C=1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 181
XLogP3: 2.5
Topological Polar Surface Area: 23.8

3-Fluoro-2,4-dimethylbenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010013816-250mg	2,4-Dimethyl-3-fluorobenzonitrile	1806330-91-5	97%	250mg	480.00 USD	2021-07-05
Alichem	A010013816-500mg	2,4-Dimethyl-3-fluorobenzonitrile	1806330-91-5	97%	500mg	782.40 USD	2021-07-05
Alichem	A010013816-1g	2,4-Dimethyl-3-fluorobenzonitrile	1806330-91-5	97%	1g	1,534.70 USD	2021-07-05
Apollo Scientific	PC303400-1g	3-Fluoro-2,4-dimethylbenzonitrile	1806330-91-5	97%	1g	£53.00	2025-02-21
Apollo Scientific	PC303400-5g	3-Fluoro-2,4-dimethylbenzonitrile	1806330-91-5	97%	5g	£159.00	2025-02-21
abcr	AB534734-1 g	3-Fluoro-2,4-dimethylbenzonitrile; .	1806330-91-5		1g	€102.00	2023-07-10
abcr	AB534734-1g	3-Fluoro-2,4-dimethylbenzonitrile; .	1806330-91-5		1g	€134.10	2025-02-13
abcr	AB534734-5g	3-Fluoro-2,4-dimethylbenzonitrile; .	1806330-91-5		5g	€322.40	2025-02-13

3-Fluoro-2,4-dimethylbenzonitrile Production Method

Production Method 1

443-88-9

1806330-91-5

867367-02-0

Reaction Conditions

1.1 Reagents: Silver fluoride Catalysts: Acetylglycine , Palladium diacetate , 3-(Trifluoromethyl)quinoline Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol ; 2 min, rt; rt → 90 °C; 18 h, 90 °C

Reference

Dual Ligand-Enabled Nondirected C-H Cyanation of Arenes

Chen, Hao; et al, ACS Catalysis, 2019, 9(3), 1979-1984

Production Method 2

443-88-9

1806330-91-5

867367-02-0

Reaction Conditions

1.1 Reagents: N-Acetylglycinamide , Silver fluoride Catalysts: Palladium diacetate , 3-(Trifluoromethyl)quinoline Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol ; 2 min, rt; 18 h, 90 °C

Reference

Dual ligand-enabled nondirected C-H cyanation of arenes

Chen, Hao; et al, ChemRxiv, 2018, 1, 1-4